N-[[5-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]furan-2-carboxamide

• IUPAC Name: N-[[5-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H18N4O4S/c1-2-12-5-7-13(8-6-12)20-15(23)11-27-18-22-21-16(26-18)10-19-17(24)14-4-3-9-25-14/h3-9H,2,10-11H2,1H3,(H,19,24)(H,20,23)
• InChI Key: KIOOTQSOUJNICB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC=CO3
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

The compound is a derivative of 1,3,4-oxadiazole. It has been synthesized and evaluated as an acetylcholinesterase inhibitor. The structure of the compound was confirmed by IR, NMR, and high-resolution mass spectra.

Synthesis Analysis

The synthesis of similar 1,3,4-oxadiazole derivatives involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows obtaining structurally diverse substituted anilines bearing the 1,3,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Chemical Reactions Analysis

The compound has been evaluated as an acetylcholinesterase inhibitor. The synthesized compounds showed significant acetylcholinesterase inhibitory activity.

Mechanism of Action

The most active compound in the series of synthesized 1,3,4-oxadiazole derivatives interacted with the crucial amino acids present at the catalytic active site and peripheral anionic site of acetylcholinesterase. This suggests that the compound may have a similar mechanism of action.